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Compound of Interest

Compound Name: mPEGA45-diol

Cat. No.: B14013095

Essential Safety and Handling Guide for mPEG45-
diol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling mPEG45-diol in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe handling and minimize
exposure risks.

Hazard Identification and Classification

mPEG45-diol is classified with the following hazards according to the Globally Harmonized
System (GHS).[1]

Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific Target Organ Toxicity, H335: May cause respiratory
) Category 3 o
Single Exposure irritation

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14013095?utm_src=pdf-interest
https://www.benchchem.com/product/b14013095?utm_src=pdf-body
https://www.benchchem.com/product/b14013095?utm_src=pdf-body
https://www.benchchem.com/product/b14013095?utm_src=pdf-body
https://www.benchchem.com/product/b14013095?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-400147/mPEG45-diol-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14013095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling mPEG45-diol to

minimize exposure and ensure personal safety.[1][2]

Specifications and

Body Part Recommended PPE )
Recommendations
o Must be worn at all times to
Safety goggles with side- ]
Eyes/Face ) ) protect against splashes and
shields or a face shield.
dust.[1]
Nitrile, neoprene, or PVC
gloves are suitable options for
. Chemically resistant, handling polyethylene glycol
ands
impervious gloves. compounds.[3][4] Inspect
gloves for tears or holes before
use.
Impervious clothing, such as a ] ] ] )
) ) Provides a barrier against skin
Body lab coat or chemical-resistant

suit.

contact.[1]

Respiratory

A suitable respirator.

Use a respirator if there is a
risk of inhaling dust or
aerosols, or if working in a

poorly ventilated area.[1]

Operational and Handling Plan

Adherence to the following procedural steps is crucial for the safe handling of mMPEG45-diol.

1. Engineering Controls and Preparation:

e Ensure adequate ventilation in the work area.[1]

» Work in a designated area, preferably in a chemical fume hood, especially when handling

powders or creating solutions.
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Locate and ensure the accessibility of a safety shower and an eye wash station before
beginning work.[1]

. Handling the Compound:

Avoid direct contact with skin, eyes, and clothing.[1]

Prevent the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the area where mPEG45-diol is handled.[1]

Wash hands thoroughly after handling the compound.[1]

. First Aid Procedures:

If in eyes: Immediately rinse with plenty of water for several minutes. Remove contact lenses
if present and easy to do so. Continue rinsing and seek medical attention.[1]

If on skin: Wash off with plenty of soap and water. Remove contaminated clothing and wash
it before reuse.[1]

If inhaled: Move the person to fresh air. If breathing is difficult, provide respiratory support.[1]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1]

Spill Management and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed.

1. Spill Containment and Cleanup:

Evacuate personnel from the immediate area.

Wear full personal protective equipment.[1]

Prevent the spill from entering drains or waterways.[1]

For liquid spills, absorb with an inert material such as diatomite or universal binders.[1]
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o For solid spills, carefully sweep or scoop the material to avoid creating dust.
« Decontaminate the spill area and equipment by scrubbing with alcohol.[1]
2. Waste Disposal:

o Collect all waste material, including contaminated absorbents and PPE, in a suitable, labeled
container.

» Dispose of the chemical waste in accordance with local, state, and federal regulations. Do
not dispose of it in standard laboratory trash or down the drain.

Workflow for Safe Handling of mPEG45-diol

The following diagram illustrates the logical workflow for safely managing mPEG45-diol in a
laboratory setting, from initial preparation to final disposal.
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'

9. Dispose via
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Caption: Workflow for the safe handling of mPEG45-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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